Cas no 502656-98-6 (1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-
• CAS No: 502656-98-6
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 1564038
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-

• Inchi： 1S/C13H17N3O2/c1-11(2)17-7-8-18-13-5-3-12(4-6-13)16-10-14-9-15-16/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： NCGBZNCWDAEQHM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCOC(C)C)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 247.13221

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 399.2±52.0 °C(Predicted)
• PSA: 49.17
• pka: 2.61±0.10(Predicted)